Cas no 2242625-69-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl](methyl)amino}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl](methyl)amino}acetate
• CAS No: 2242625-69-8
• MF: C₁₉H₁₆N₂O₆
• MW: 368.340145111084
• CID: 6123084
• PubChem ID: 165731468
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl](methyl)amino}acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl](methyl)amino}acetate
• 2242625-69-8
• EN300-6520379

• Inchi： 1S/C19H16N2O6/c1-20(19(25)26-12-13-7-3-2-4-8-13)11-16(22)27-21-17(23)14-9-5-6-10-15(14)18(21)24/h2-10H,11-12H2,1H3
• InChI Key： CASYMBSHTJIHAI-UHFFFAOYSA-N
• SMILES： O(C(CN(C)C(=O)OCC1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 368.10083623g/mol
• Monoisotopic Mass: 368.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl](methyl)amino}acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl](methyl)amino}acetate (CAS No. 2242625-69-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl](methyl)amino}acetate (CAS No. 2242625-69-8) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an isoindole-1,3-dione core and a benzyloxycarbonyl-protected methylamino acetate moiety, makes it a valuable intermediate in the synthesis of complex molecules. Researchers are increasingly interested in this compound due to its role in peptide modification and drug delivery systems, aligning with current trends in targeted therapy and bioconjugation.

In recent years, the demand for high-purity synthetic intermediates like CAS No. 2242625-69-8 has surged, driven by advancements in precision medicine and biopharmaceuticals. This compound’s ability to act as a protecting group for amines while enabling controlled release mechanisms has garnered attention in prodrug design. Its compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility, addressing common challenges such as side-chain protection and selective deprotection.

From a structural perspective, the 1,3-dioxo-isoindolyl fragment provides stability under acidic conditions, while the benzyloxycarbonyl (Cbz) group offers reversible protection for secondary amines. This dual functionality is critical for applications in covalent inhibitor development and enzyme-activated prodrugs, topics frequently searched in AI-driven drug discovery platforms. Notably, the compound’s solubility profile in organic solvents like DMF and dichloromethane facilitates its use in high-throughput screening assays.

Emerging trends in green chemistry have also spotlighted derivatives of CAS No. 2242625-69-8 as candidates for sustainable synthesis. Researchers are exploring its potential in catalytic reactions and microwave-assisted organic synthesis (MAOS), which reduce waste and energy consumption. These innovations align with global searches for eco-friendly chemical processes, making the compound a subject of interdisciplinary studies.

Quality control of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl](methyl)amino}acetate is paramount, with analytical techniques such as HPLC, NMR, and mass spectrometry ensuring batch-to-batch consistency. Regulatory compliance with ICH guidelines and GMP standards further underscores its suitability for preclinical development. As the pharmaceutical industry shifts toward personalized therapeutics, this compound’s versatility positions it as a key player in next-generation biologics formulation.

In conclusion, CAS No. 2242625-69-8 represents a convergence of chemical innovation and biomedical application. Its relevance to drug discovery pipelines, coupled with its adaptability to modern synthetic methodologies, ensures its continued prominence in scientific literature and industrial workflows. Future research may focus on optimizing its bioavailability and exploring novel structure-activity relationships (SAR), further expanding its therapeutic potential.